N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide

• IUPAC Name: N-[4-(6-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C22H19N3O/c1-15-7-12-19-20(13-15)25-22(24-19)17-8-10-18(11-9-17)23-21(26)14-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,23,26)(H,24,25)
• InChI Key: KNTWTDNACITKML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=CC=C(C=C3)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C22H19N3O
• Molecular Weight: 341.4 g/mol

Description

N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide, also known as MBPA, is a chemical compound that has gained attention in scientific research due to its potential applications in the development of new drugs.

Mechanism of Action

The mechanism of action of N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide is not fully understood, but it is thought to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and neurodegeneration. N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its anticancer activity. Additionally, N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide has been shown to modulate the activity of GSK-3β, an enzyme involved in the regulation of neuronal function, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer and neuroprotective activity, N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and acetylcholine.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide is that it is relatively easy to synthesize and purify, making it a useful tool for studying its potential applications in drug development. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in vivo.

Future Directions

There are several future directions for research on N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide. One area of interest is its potential use in combination with other drugs to enhance its anticancer activity. Another area of interest is its potential use in the treatment of other neurodegenerative diseases, such as Parkinson's disease. Additionally, further research is needed to better understand the mechanism of action of N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide and to identify its molecular targets.

Scientific Research Applications

N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide has been studied for its potential applications in the development of new drugs. It has been shown to have anticancer activity, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide has also been studied for its potential use in the treatment of Alzheimer's disease, with research indicating that it may have neuroprotective effects.